1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• IUPAC Name: 1-benzyl-4-(3-methoxyphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C18H16N2O3/c1-23-16-9-5-8-15(12-16)20-11-10-19(17(21)18(20)22)13-14-6-3-2-4-7-14/h2-12H,13H2,1H3
• InChI Key: GRYATZVZFXIRGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN(C(=O)C2=O)CC3=CC=CC=C3
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

The compound “1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione” is a complex organic molecule. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and two carbonyl groups attached to the ring. The molecule also has a benzyl group and a methoxyphenyl group attached to the ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the carbonyl groups and the nitrogen atoms in the ring could potentially make this compound reactive towards a variety of reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the polar carbonyl groups and the aromatic rings could influence these properties.

Scientific Research Applications

1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a chromogenic reagent in analytical chemistry, and as a ligand in drug development. It has also been used as a starting material for the synthesis of various heterocyclic compounds, such as pyrazolopyridines, pyrazolopyrimidines, and pyrazolopyrimidines.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is not yet fully understood, but it is believed to involve the formation of a complex between the compound and a metal ion, such as copper, which then binds to a target molecule and results in a change in the target molecule’s activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet well understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine.

Advantages and Limitations for Lab Experiments

1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione has several advantages for use in laboratory experiments. It is a relatively stable compound, with a low melting point and a high solubility in a variety of solvents. It is also relatively inexpensive and can be easily synthesized in the laboratory. However, it is also a relatively toxic compound, and should be handled with caution.

Future Directions

There are several potential future directions for research involving 1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione. These include further research into its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug development. In addition, further research into its synthesis and its effects on the environment is also needed. Finally, further research into its potential uses in analytical chemistry and organic synthesis is also warranted.

Synthesis Methods

The synthesis of 1-benzyl-4-(3-methoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is achieved through a multi-step process. The first step involves the reaction of 4-chlorobenzaldehyde with 3-methoxyphenylhydrazine to form the Schiff base. This Schiff base is then reacted with sodium hydroxide to form the corresponding hydrazone. Finally, the hydrazone is subjected to a condensation reaction with malononitrile to yield the desired product.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures would need to be followed to ensure safety.